Cas no 109467-08-5 (N,N'''-[2H-1,2,4,6-Thiatriazine-3,5-diylbis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bisguanidine S,S-dioxide (Z)-2-butenedioate (1:2))

• Product Name: N,N'''-[2H-1,2,4,6-Thiatriazine-3,5-diylbis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bisguanidine S,S-dioxide (Z)-2-butenedioate (1:2)
• CAS No: 109467-08-5
• MF: C₂₄H₃₁N₁₁O₁₀S₅
• MW: 793.895636796951
• CID: 1072507
• Update Time: 2023-11-19

N,N'''-[2H-1,2,4,6-Thiatriazine-3,5-diylbis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bisguanidine S,S-dioxide (Z)-2-butenedioate (1:2) Chemical and Physical Properties

Names and Identifiers

• Imp. B (EP) as Dimaleate: 3,5-Bis[2-[[[2-[(diaminomethylene)-amino]-thiazol-4-yl]methyl]-sulfanyl]ethyl]-4H-1,2,4,6-thiatriazine 1,1-Dioxide Dimaleate
• (Z)-but-2-enedioic acid;2-[4-[2-[5-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]-1,1-dioxo-4H-1,2,4,6-thiatriazin-3-yl]ethylsulfanylmethyl]-1,3-thiazol-2-yl]guanidine
• 3,5-Bis[2-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]sulfanyl]ethyl]-4H-1,2,4,6-thiatriazine 1,1-Dioxide Dimaleate
• 3,5-Bis[2-[[[2-[(diaminomethylene)-amino]-thiazol-4-yl]methyl]-sulfanyl]ethyl]-4H-1,2,4,6-thiatriazine 1,1-Dioxide Dimaleate
• CID 129318336
• N,N'''-[2H-1,2,4,6-Thiatriazine-3,5-diylbis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bisguanidine S,S-dioxide (Z)-2-butenedioate (1:2)
• Famotidine EP Impurity B Dimaleate
• 3,5-bis<2-<<<2-<(diaminomethylene)amino>-4-thiazolyl>methyl>thio>ethyl>-4H-1,2,4,6-thiatriazine 1,1-dioxide dimaleate
• 3,5-Bis[2-[[[2-[(diaminomethylene)a
• Famotidine EP Impurity B Maleate
• Famotidine EP Impurity B as Dimaleate
• Famotidine USP Related Compound B as Dimaleate

• Inchi： 1S/C16H23N11O2S5.2C4H4O4/c17-13(18)24-15-21-9(7-32-15)5-30-3-1-11-23-12(27-34(28,29)26-11)2-4-31-6-10-8-33-16(22-10)25-14(19)20;2*5-3(6)1-2-4(7)8/h7-8H,1-6H2,(H,23,26,27)(H4,17,18,21,24)(H4,19,20,22,25);2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
• InChI Key： JEGGADBNTMVORC-SPIKMXEPSA-N
• SMILES： S1(N=C(CCSCC2=CSC(/N=C(\N)/N)=N2)NC(CCSCC2=CSC(/N=C(\N)/N)=N2)=N1)(=O)=O.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 50
• Rotatable Bond Count: 16
• Complexity: 966
• Topological Polar Surface Area: 490